Cas no 272773-09-8 (5-Isoxazolecarboxylicacid, 3-chloro-4-methyl-)

• Product Name: 5-Isoxazolecarboxylicacid, 3-chloro-4-methyl-
• CAS No: 272773-09-8
• MF: C₅H₄ClNO₃
• MW: 161.543160438538
• CID: 248037
• PubChem ID: 26370380
• Update Time: 2025-04-19

5-Isoxazolecarboxylicacid, 3-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid, 3-chloro-4-methyl-
• 3-Chloro-4-methyl-1,2-oxazole-5-carboxylic acid
• 3-CHLORO-4-METHYLISOXAZOLE-5-CARBOXYLIC ACID
• 5-Isoxazolecarboxylicacid,3-chloro-4-methyl-(9CI)
• AG-E-86878
• CTK1A0623
• KB-84384
• MolPort-004-798-263
• OR16012
• DTXSID10650111
• 272773-09-8

• Inchi： 1S/C5H4ClNO3/c1-2-3(5(8)9)10-7-4(2)6/h1H3,(H,8,9)
• InChI Key： VZDQOOMDLLMPSY-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 160.98802
• Monoisotopic Mass: 160.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 335°Cat760mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.539
• PSA: 63.33

5-Isoxazolecarboxylicacid, 3-chloro-4-methyl- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides